4-ethoxy-N-{[(3-methoxyphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 4-ethoxy-N-[(3-methoxyphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C17H18N2O3S/c1-3-22-14-9-7-12(8-10-14)16(20)19-17(23)18-13-5-4-6-15(11-13)21-2/h4-11H,3H2,1-2H3,(H2,18,19,20,23)
• InChI Key: AXLPDFCINYUYHZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC(=CC=C2)OC
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

4-ethoxy-N-{[(3-methoxyphenyl)amino]carbonothioyl}benzamide, also known as EMA401, is a small molecule drug that has been studied for its potential therapeutic effects in pain management. EMA401 has been shown to selectively inhibit the ATP-sensitive P2X3 receptor, which is involved in the transmission of pain signals.

Mechanism of Action

4-ethoxy-N-{[(3-methoxyphenyl)amino]carbonothioyl}benzamide selectively inhibits the ATP-sensitive P2X3 receptor, which is involved in the transmission of pain signals. This receptor is expressed in sensory neurons and is involved in the detection of noxious stimuli. Inhibition of this receptor has been shown to reduce pain in preclinical models of chronic pain.
Biochemical and Physiological Effects:
4-ethoxy-N-{[(3-methoxyphenyl)amino]carbonothioyl}benzamide has been shown to selectively inhibit the ATP-sensitive P2X3 receptor, which is involved in the transmission of pain signals. Inhibition of this receptor has been shown to reduce pain in preclinical models of chronic pain. 4-ethoxy-N-{[(3-methoxyphenyl)amino]carbonothioyl}benzamide has also been shown to have a low potential for drug-drug interactions and a favorable safety profile.

Advantages and Limitations for Lab Experiments

4-ethoxy-N-{[(3-methoxyphenyl)amino]carbonothioyl}benzamide has been shown to have a low potential for drug-drug interactions and a favorable safety profile. However, its efficacy in humans has not yet been established. Additionally, the cost of synthesizing 4-ethoxy-N-{[(3-methoxyphenyl)amino]carbonothioyl}benzamide may be a limitation for some research groups.

Future Directions

Further research is needed to determine the efficacy of 4-ethoxy-N-{[(3-methoxyphenyl)amino]carbonothioyl}benzamide in humans. Additionally, the potential of 4-ethoxy-N-{[(3-methoxyphenyl)amino]carbonothioyl}benzamide as a treatment for other conditions, such as migraine and neuropathic pain, should be explored. The development of more selective P2X3 receptor inhibitors may also be an area of future research. Finally, the use of 4-ethoxy-N-{[(3-methoxyphenyl)amino]carbonothioyl}benzamide in combination with other pain medications should be investigated.

Synthesis Methods

4-ethoxy-N-{[(3-methoxyphenyl)amino]carbonothioyl}benzamide can be synthesized using a multi-step process involving the reaction of various chemical reagents. The synthesis method involves the reaction of 4-ethoxybenzoyl chloride with 3-methoxyaniline to produce 4-ethoxy-N-(3-methoxyphenyl)benzamide. This intermediate is then reacted with thiocarbonyldiimidazole to produce 4-ethoxy-N-(3-methoxyphenyl)carbamothioic acid. Finally, this compound is reacted with 1,1'-carbonyldiimidazole to produce the final product, 4-ethoxy-N-{[(3-methoxyphenyl)amino]carbonothioyl}benzamide.

Scientific Research Applications

4-ethoxy-N-{[(3-methoxyphenyl)amino]carbonothioyl}benzamide has been studied for its potential therapeutic effects in pain management. It has been shown to selectively inhibit the ATP-sensitive P2X3 receptor, which is involved in the transmission of pain signals. This receptor is expressed in sensory neurons and is involved in the detection of noxious stimuli. Inhibition of this receptor has been shown to reduce pain in preclinical models of chronic pain.